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Introduction

N-(Methoxycarbonyl)-L-tert-leucine is a pivotal chiral building block, classified as an amino
acid derivative. Its significance in the pharmaceutical industry, particularly in antiviral drug
development, is well-established. This non-proteinogenic amino acid serves as a crucial
intermediate in the synthesis of several complex active pharmaceutical ingredients (APIs), most
notably the HIV protease inhibitor Atazanavir.[1] Its sterically hindered tert-butyl group plays a
critical role in directing stereoselective transformations, making it an invaluable tool in
asymmetric synthesis. This guide provides an in-depth overview of its chemical identity,
properties, synthesis, and applications.

Chemical Identity and Properties

N-(Methoxycarbonyl)-L-tert-leucine is a white solid, soluble in organic solvents such as ethyl
acetate and methanol.[1] Below is a summary of its key identifiers and physicochemical
properties.

Identifiers and Synonyms

The compound is registered under CAS number 162537-11-3.[1][2] A comprehensive list of its
synonyms is provided in the table below.
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Table 1: Synonyms and Identifiers for N-
(Methoxycarbonyl)-L-tert-leucine

Systematic Name

(2S)-2-(methoxycarbonylamino)-3,3-
dimethylbutanoic acid[1][2]

CAS Number

162537-11-3[1][2]

Molecular Formula

C8H15NO4[1][2]

IUPAC Name

(2S)-2-(methoxycarbonylamino)-3,3-
dimethylbutanoic acid[2]

Other Synonyms

n-(methoxycarbonyl)-I-tert-leucine, L-Valine, N-
(methoxycarbonyl)-3-methyl-, N-
(Methoxycarbonyl)-3-methyl-L-valine,
Methoxycarbonyl-L-tert-leucine, (S)-2-
((Methoxycarbonyl)amino)-3,3-dimethylbutanoic
acid, Atazanavir Related Compound A[1][2]

Physicochemical Properties

A compilation of the key physicochemical properties is presented in the following table.

Table 2: Physicochemical Properties of N-
(Methoxycarbonyl)-L-tert-leucine

Molecular Weight 189.21 g/mol [1][2]

Appearance White to off-white solid[1]

Melting Point 109 °C[1]

Boiling Point 320.9£25.0 °C (Predicted)[1]

Density 1.126+0.06 g/cm3 (Predicted)[1]
Solubility Soluble in ethyl acetate and methanol[1]
pKa 4.46+0.10 (Predicted)[1]
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and quality control of N-
(Methoxycarbonyl)-L-tert-leucine. The available data is summarized below.

Table 3: Spectroscopic Data for N-
(Methoxycarbonyl)-L-tert-leucine

0 5.25 (d, 1H, J=10.5Hz), 4.19 (d, 1H, J=9.6Hz),

1H NMR (300MHz, CDCl3
( ) 3.70 (s, 3H), 1.03 (s, 9H)[1]

Mass Spectrum [M-1]~ 188 (100%)[1]

3379, 2974, 1727, 1688, 1546, 1466, 1332,

Infrared (KBr, cm~1
( ) 1263, 1211, 1070, 1034, 1018, 843, 696[1]

Experimental Protocols
Synthesis of N-(Methoxycarbonyl)-L-tert-leucine

The following protocol outlines a common laboratory-scale synthesis of N-(Methoxycarbonyl)-
L-tert-leucine from L-tert-leucine.[1]

Step 1: Dissolution and Cooling

» Dissolve L-tert-leucine (5.0 g, 38.6 mmol) in a mixture of dioxane (20 ml) and 2N sodium
hydroxide solution (62 ml).

e Adjust the pH of the solution to between 8 and 9.

e Cool the mixture to 0°C in an ice bath.

Step 2: Acylation

o Add methyl chloroformate (5.88 ml, 76.33 mmol) dropwise to the stirred solution at 0°C.
 After the addition is complete, warm the reaction mixture to 60°C.

e Maintain stirring at 60°C for 18 hours.
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Step 3: Work-up and Isolation
e Cool the reaction mixture to room temperature.

o Extract the mixture with dichloromethane (DCM) to remove unreacted methyl chloroformate
and other non-polar impurities, retaining the aqueous layer.

 Acidify the aqueous layer to an acidic pH using 1N hydrochloric acid.

o Extract the acidified aqueous layer with ethyl acetate.

e Dry the combined organic layers over anhydrous sodium sulfate (NazSOa).

o Concentrate the organic phase under reduced pressure to yield the crude product.
Step 4: Purification

« Stir the crude product in hexane to induce precipitation/crystallization.

« Filter the resulting white solid to obtain pure N-methoxycarbonyl-L-tert-leucine.

e The reported yield for this procedure is quantitative (8.5 g).[1]
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Caption: Synthetic workflow for N-(Methoxycarbonyl)-L-tert-leucine.
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Applications in Drug Development

The primary application of N-(Methoxycarbonyl)-L-tert-leucine is as a key intermediate in the
synthesis of the HIV protease inhibitor, Atazanavir.[1] In the synthesis of Atazanavir, N-
(methoxycarbonyl)-L-tert-leucine is coupled with a hydrazine derivative. This step is crucial
for introducing the characteristic side chain of the final drug molecule. The bulky tert-leucine
moiety is known to contribute to the binding affinity and pharmacokinetic profile of Atazanauvir.

N-(Methoxycarbonyl)- Hydrazine Derivative
L-tert-leucine (Atazanavir Intermediate)

Peptide Coupling

Coupled Intermediate

Further Synthetic Steps
(e.g., deprotection, etc.)

Atazanavir
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Caption: Role of N-(Methoxycarbonyl)-L-tert-leucine in Atazanavir synthesis.

Conclusion

N-(Methoxycarbonyl)-L-tert-leucine is a fundamentally important molecule in medicinal
chemistry and process development. Its well-defined synthesis and crucial role as a building
block for complex pharmaceuticals like Atazanavir underscore its value to the scientific
community. The data and protocols presented in this guide are intended to support researchers
in their efforts to utilize this versatile compound in the discovery and development of new
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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